4-(methoxycarbonyl)benzyl 2-hydroxy-4-quinolinecarboxylate
Description
4-(Methoxycarbonyl)benzyl 2-hydroxy-4-quinolinecarboxylate is a chemical compound that has been widely researched for its potential applications in the field of medicine. This compound has been found to possess several unique properties that make it a promising candidate for further research and development.
Scientific Research Applications
Peptide Synthesis
4-(Methoxycarbonyl)benzyl 2-hydroxy-4-quinolinecarboxylate: plays a crucial role in the synthesis of peptides. The compound can be used to prevent amide bond-mediated side reactions such as aspartimide formation and peptide aggregation. This is achieved by installing a removable protective group into the peptide bond, which is particularly useful for synthesizing long and challenging peptides .
Protein Synthesis
In the field of protein synthesis, this compound aids in the improvement of chemical protein synthesis methods. It allows for the flexible installation and convenient removal of protective groups, which is essential for the synthesis of complex proteins, including those with high steric hindrance at the amino acid residues .
Chemical Ligation
The compound is also instrumental in chemical ligation processes. It enables the synthesis of single-spanning membrane proteins by facilitating the connection of peptide segments. This method expands the toolkit for peptide synthesis and ligation, making it easier to prepare peptides and proteins .
Medicinal Chemistry
In medicinal chemistry, 4-(methoxycarbonyl)benzyl 2-hydroxy-4-quinolinecarboxylate is a valuable intermediate. It can be used to create compounds with diverse biological and pharmaceutical activities, which are essential for drug discovery and development processes .
Organic Synthesis
This compound serves as a building block in organic synthesis. Its structure is conducive to modifications that can lead to the creation of a variety of organic molecules with potential applications in different fields of chemistry and biology .
Material Science
In material science, the compound’s unique properties can be exploited to develop new materials with specific characteristics. These materials could have applications in electronics, photonics, or as sensors .
properties
IUPAC Name |
(4-methoxycarbonylphenyl)methyl 2-oxo-1H-quinoline-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15NO5/c1-24-18(22)13-8-6-12(7-9-13)11-25-19(23)15-10-17(21)20-16-5-3-2-4-14(15)16/h2-10H,11H2,1H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GJSPQDZOTHTBRC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)COC(=O)C2=CC(=O)NC3=CC=CC=C32 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Methoxycarbonyl)benzyl 2-hydroxy-4-quinolinecarboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(2,3-dihydro-1H-indol-1-yl)-1-(4-methoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidine](/img/structure/B5721472.png)
![3-({[(2,2-dimethylpropanoyl)amino]carbonothioyl}amino)-2-methylbenzoic acid](/img/structure/B5721489.png)
![4-methyl-N'-[(2-nitrobenzoyl)oxy]benzenecarboximidamide](/img/structure/B5721493.png)
![6-chloro-4-[(4-methyl-1H-pyrazol-1-yl)carbonyl]-2-(3-pyridinyl)quinoline](/img/structure/B5721501.png)
![2-methyl-N-{4-[N-(3-nitrobenzoyl)ethanehydrazonoyl]phenyl}-3-furamide](/img/structure/B5721504.png)
![2-(4-bromophenoxy)-N-[4-(diethylamino)phenyl]acetamide](/img/structure/B5721508.png)
![3-allyl-2-[(2-methyl-2-propen-1-yl)thio]-4(3H)-quinazolinone](/img/structure/B5721534.png)
![6-(2,6-dimethoxyphenyl)-3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B5721536.png)
![2-(4-methoxyphenyl)-4-[(methylamino)methylene]-1,3(2H,4H)-isoquinolinedione](/img/structure/B5721542.png)
![5-(2,4-dimethylbenzyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one](/img/structure/B5721562.png)
